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Introduction
Desmethyl ferroquine (DMFQ), also known as mono-N-demethyl ferroquine or SSR97213, is

the major and pharmacologically active metabolite of the novel antimalarial drug, ferroquine

(FQ, SSR97193).[1][2] Ferroquine, an organometallic compound developed to overcome

widespread chloroquine (CQ) resistance, undergoes metabolic N-demethylation to form DMFQ.

[3][4] This metabolite significantly contributes to the overall and sustained antimalarial activity

observed after the administration of ferroquine, exhibiting a longer terminal half-life than its

parent compound.[1][2][5] This document provides a comprehensive overview of the in vitro

activity of desmethyl ferroquine against Plasmodium falciparum, its metabolic generation, and

putative mechanisms of action.

In Vitro Antiplasmodial Activity
Desmethyl ferroquine demonstrates potent activity against both chloroquine-sensitive (CQS)

and chloroquine-resistant (CQR) strains of P. falciparum. Its efficacy, while slightly reduced

compared to the parent compound ferroquine, remains significantly higher than that of

chloroquine, particularly against resistant strains.[3]
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Table 1: Comparative In Vitro Activity (IC50) of
Desmethyl Ferroquine and Related Compounds against
P. falciparum Strains

Compound Strain
Chloroquine
Susceptibility

IC50 (nM) Reference(s)

Desmethyl

Ferroquine

(DMFQ)

3D7 Sensitive < 45 [5]

W2 Resistant < 45 [5]

Thai Border

Isolates (n=64)

Multi-drug

Resistant

37.0 (95% CI:

34.3-39.9)
[6][7]

Ferroquine (FQ) 3D7 Sensitive 10-30 [6][8]

W2 Resistant 10-30 [6][8]

Thai Border

Isolates (n=65)

Multi-drug

Resistant

9.3 (95% CI: 8.7-

10.0)
[7]

Chloroquine

(CQ)
3D7 Sensitive ~20 [3]

W2 Resistant > 200 [3]

Note: IC50 values can vary between studies due to different experimental conditions.

Metabolic Pathway of Ferroquine to Desmethyl
Ferroquine
Ferroquine is primarily metabolized in the liver via an oxidative N-dealkylation pathway.[4][5]

This process is catalyzed by several cytochrome P450 (CYP) isoforms, including CYP2C9,

CYP2C19, CYP3A4, and potentially CYP2D6 in some individuals.[3][9] The major metabolic

route involves the removal of one methyl group from the terminal nitrogen atom of the side

chain to produce the active mono-N-desmethyl ferroquine (DMFQ). A subsequent
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demethylation can occur to form the di-N,N-desmethyl ferroquine (di-DMFQ), which has

substantially lower antimalarial activity.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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